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Mesopram: Compound Profile

The table below summarizes the key chemical and biological characteristics of Mesopram for research

purposes:

Property Description

IUPAC Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyloxazolidin-2-one [1]

Molecular
Weight

265.31 g/mol [1] [2]

CAS Number 189940-24-7 [1] [2]

Solubility Soluble to 100 mM in DMSO and 100 mM in ethanol [2]

Primary Target Phosphodiesterase-4 (PDE4) [2]

Reported
Biological
Activities

Inhibition of Th1 cell proliferation; reduction of IFN-γ, TNF-α, IL-10, and iNOS in
vitro; triggers ovulation, efficacy in experimental autoimmune encephalomyelitis
and murine colitis models in vivo [2]

Proposed Mechanism of Action in Ovulation
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Mesopram is an orally active inhibitor of Phosphodiesterase-4 (PDE4), an enzyme that breaks down cyclic

adenosine monophosphate (cAMP) [2] [3]. The proposed mechanism by which PDE4 inhibition could

induce ovulation is illustrated below:
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This mechanism is supported by the understanding that cAMP is a crucial secondary messenger in the

signaling pathways that control ovarian follicle development and the resumption of oocyte meiosis, which

are essential for ovulation [4].

Research Context and Future Directions
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The finding that Mesopram triggers ovulation was identified in the context of broader in vivo efficacy

studies, which also demonstrated its activity in models of colitis and autoimmune encephalomyelitis [2]. This

suggests a potential link between inflammatory pathways and reproductive function that warrants further

investigation.

Key areas for future research to establish a formal ovulation induction protocol include:

Dose-Response Studies: Determining the effective dose range and minimum effective dose for

triggering ovulation.
Treatment Timing: Identifying the critical window during the estrous or menstrual cycle for

administration.
Safety and Efficacy Profiling: Systematic evaluation of outcomes, including ovulation rate, oocyte

quality, and potential side effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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